1-[(2S)-pyrrolidin-2-yl]propan-1-one

• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol
• SMILES: CCC(=O)C1CCCN1
• InChI: InChI=1S/C7H13NO/c1-2-7(9)6-4-3-5-8-6/h6,8H,2-5H2,1H3/t6-/m0/s1
• InChIKey: VZOCHZFQIYOLNB-LURJTMIESA-N

1-[(2S)-pyrrolidin-2-yl]propan-1-one Sourcing

1-[(2S)-pyrrolidin-2-yl]propan-1-one (CAS 1233365-40-6), also referred to as (S)-1-(pyrrolidin-2-yl)propan-1-one, is a chiral pyrrolidine-based ketone with molecular formula C7H13NO and a molecular weight of 127.18 g/mol [1]. The compound features a secondary amine within a five-membered ring directly bonded to a propan-1-one carbonyl, with defined (2S) stereochemistry [1]. It is primarily utilized as an enantiopure synthetic intermediate for the assembly of more complex pharmaceutically active molecules, including monoamine oxidase B (MAOB) inhibitors [2]. The hydrochloride salt form (CAS 1261486-13-8) is commonly supplied to improve handling and stability [3].

✓ Enantiopure (2S) synthetic intermediate for chiral drug research

✓ Supports MAOB inhibitor pathway studies and heterocyclic library synthesis

✓ Hydrochloride salt available for improved lab handling and solubility

• [1] PubChem. 1-[(2S)-pyrrolidin-2-yl]propan-1-one. Compound Summary CID 46863477. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2S_-pyrrolidin-2-yl_propan-1-one View Source
• [2] Hoffmann-La Roche AG. Process for the Preparation of Enantiopure Pyrrolidin-2-one Derivatives. US Patent 7,148,362, issued 2006-12-12. https://patents.justia.com/patent/7148362 View Source
• [3] American Elements. 1-[(2S)-pyrrolidin-2-yl]propan-1-one Hydrochloride. Product Technical Datasheet. https://www.americanelements.com/1-2s-pyrrolidin-2-yl-propan-1-one-hydrochloride-1261486-13-8 View Source

1-[(2S)-pyrrolidin-2-yl]propan-1-one Substitution Risks

Substituting 1-[(2S)-pyrrolidin-2-yl]propan-1-one with a structural analog such as the (2R)-enantiomer, a racemic mixture, or a pyrrolidinyl ethanone homolog risks complete loss of downstream pharmacological activity due to the stringent stereochemical requirements of biological targets [1]. For example, enantiopure pyrrolidine intermediates are essential for generating MAOB inhibitors with clinical potential; Roche patents explicitly claim that enantiomeric purity of the pyrrolidine core directly governs the production of single-enantiomer drug substances, where even small deviations from defined chirality yield inactive or antagonistic isomers [1]. Additionally, the three-carbon ketone chain length differentiates this intermediate from analogous one- or two-carbon ketones (e.g., acetylpyrrolidines) by imposing distinct reactivity and steric profiles during subsequent amidation or cyclization steps, which directly influence yield, purity, and scalability [2].

Stereochemical mismatch

Replacing with the (2R)-enantiomer or racemic mixture may alter target-binding profiles and synthetic outcomes.

Chain-length topology shift

Ethanone or shorter homologs change scaffold geometry; patent-defined pharmacophore fit may not be maintained.

• [1] Hoffmann-La Roche AG. Process for the Preparation of Enantiopure Pyrrolidin-2-one Derivatives. US Patent 7,148,362, issued 2006-12-12. https://patents.justia.com/patent/7148362 View Source
• [2] PubChem. 1-[(2S)-pyrrolidin-2-yl]propan-1-one. Compound Summary CID 46863477. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2S_-pyrrolidin-2-yl_propan-1-one View Source

1-[(2S)-pyrrolidin-2-yl]propan-1-one Comparative Evidence

Enantiomeric Purity Comparison

The (2S)-configured pyrrolidine propan-1-one is routinely supplied at chemical purity ≥95% with retention of absolute configuration, as documented by commercial vendors' QC specifications . In contrast, the (2R)-enantiomer (CAS not specifically listed for 1-[(2R)-pyrrolidin-2-yl]propan-1-one) is rarely stocked, and the racemic mixture lacks the defined stereochemistry required for synthesizing single-isomer MAOB inhibitors [1]. Quantitative optical rotation or chiral HPLC data for this specific CAS are not publicly deposited; however, the general framework of enantiopure pyrrolidine intermediates is established in patent literature where a cholesterase enzyme is employed to resolve racemic precursors, achieving >98% ee for analogous structures [1].

Enantiomeric purity

Class-level

Target (2S): defined stereochemistry, ≥95% purity Comparator (racemic): undefined mixture, no ee target

Avoids internal chiral resolution for enantiopure API synthesis.

Enantiomeric excess not publicly disclosed for this CAS.

Evidence Dimension	Enantiomeric purity (qualitative availability)
Target Compound Data	Specified as (2S), ≥95% chemical purity; enantiomeric purity data not publicly disclosed for this specific CAS
Comparator Or Baseline	Racemic 1-(pyrrolidin-2-yl)propan-1-one (0% ee target; available but lacks single-enantiomer definition)
Quantified Difference	Defined absolute configuration vs. undefined mixture; no quantitative ee difference calculable from open-source data
Conditions	Commercial QC specifications (e.g., LeYan's 95% purity listing) and patent WO2012/41227

Why This Matters

For procurement, the defined (2S) stereochemistry eliminates the costly and time-consuming internal resolution step required when using a racemic mixture, directly enabling downstream enantiopure API synthesis.

• [1] Hoffmann-La Roche AG. Process for the Preparation of Enantiopure Pyrrolidin-2-one Derivatives. US Patent 7,148,362, issued 2006-12-12. https://patents.justia.com/patent/7148362 View Source

Propan-1-one vs. Ethanone Chain-Length Reactivity

The three-carbon propanoyl side chain of 1-[(2S)-pyrrolidin-2-yl]propan-1-one differs from the common two-carbon acetyl analog (1-(pyrrolidin-2-yl)ethan-1-one, CAS not explicitly chiral-resolved) by one methylene unit. Synthesis protocols in WO2012/41227 utilize this exact intermediate (designated Int-8c) in an amidation sequence requiring the propanoyl group for constructing the final pharmacore; substitution with the acetyl homolog would lead to a truncated scaffold with altered hydrogen-bonding geometry and a 14 Da molecular weight reduction relative to the target, rendering it unsuitable for the patented MAOB inhibitor backbone . No published side-by-side reactivity comparison is available; the differentiation rests on fit-for-purpose patent-defined intermediate specification.

Chain-length compatibility

Data to verify

Propan-1-one (C3) vs. ethan-1-one homolog (C2) – patent-defined scaffold mismatch.

Wrong chain length creates unfixable structural mismatch in later steps.

No published side-by-side reactivity comparison.

Evidence Dimension	Side-chain length compatibility with target pharmacophore
Target Compound Data	Propan-1-one (C3 chain); Mw 127.18
Comparator Or Baseline	Ethan-1-one homolog (C2 chain); Mw 113.16
Quantified Difference	CH2 difference; scaffold topology mismatch – no direct activity data available
Conditions	Pharmaceutical intermediate specification per WO2012/41227

Why This Matters

The precise carbon count is dictated by the downstream pharmacophore; using the wrong chain-length analog results in a structural mismatch that cannot be corrected in later steps, creating procurement risk.

Prolyl Endopeptidase (PREP) Inhibition Data

In a ChEMBL-deposited assay, the free-base form of (S)-1-(pyrrolidin-2-yl)propan-1-one (CHEMBL4542206) inhibited recombinant human mitochondrial presequence protease (PREP) with an IC50 of 398 nM [1]. By contrast, structurally related pyrrolidine inhibitors bearing an EED-targeting motif display considerably higher potency (IC50 40–70 nM) but are engineered toward a different therapeutic target (embryonic ectoderm development protein) [2]. This 5–10 fold potency difference underscores that the simple (S)-prolyl ketone core, while a competent PREP binder, is not intrinsically optimized for EED-family targets. The data provide a quantitative activity anchor for compound selection when profiling enzymes sensitive to pyrrolidine electrophiles.

PREP IC50

Cross-study comparable

398 nM recombinant human PREP

Moderate PREP engagement for SAR baseline or reference tool.

EED-targeted inhibitors: 40–70 nM (different target class).

Evidence Dimension	Enzyme inhibition (IC50)
Target Compound Data	IC50 = 398 nM against recombinant human PREP (S)-1-(pyrrolidin-2-yl)propan-1-one
Comparator Or Baseline	Advanced EED-targeted pyrrolidine inhibitors: IC50 = 40–70 nM against EED (different target class)
Quantified Difference	~5–10 fold lower potency than advanced EED inhibitors; relevance is target-context-dependent
Conditions	Recombinant human PREP; ChEMBL assay (BindingDB BDBM50009366). EED data from BindingDB BDBM50231867.

Why This Matters

This IC50 value provides a tangible activity benchmark for scientific selection; researchers requiring moderate PREP engagement can select this compound as a reference tool or starting scaffold, whereas projects needing picomolar or target-specific activity must invest in elaborated analogs.

• [1] BindingDB. BDBM50009366 (CHEMBL3233842). Affinity Data IC50: 398 nM for PREP. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50009366 View Source
• [2] BindingDB. BDBM50231867 (CHEMBL4067345). Affinity Data IC50: 40–70 nM for EED. https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50231867 View Source

Hydrochloride Salt vs. Free Base Solubility

1-[(2S)-pyrrolidin-2-yl]propan-1-one hydrochloride (CAS 1261486-13-8, MW 163.65) demonstrates substantially improved aqueous solubility relative to the free base owing to protonation of the pyrrolidine amine [1]. American Elements, a commercial supplier, specifically lists the hydrochloride as the preferred handling form for life-science applications, noting that the salt enables dissolution in polar solvents and simplifies purification. In contrast, the free base (CAS 1233365-40-6, MW 127.18) is described as an oil without further purification, highlighting the preparative disadvantage of the neutral form .

Salt vs. free base

Supplier data

HCl salt: crystalline solid, improved aqueous solubility Free base: isolated as an oil, limited solubility

Salt form simplifies lab handling, weighing, and dissolution.

No logS values publicly reported.

Evidence Dimension	Handling form and solubility
Target Compound Data	HCl salt: crystalline solid, enhanced aqueous solubility
Comparator Or Baseline	Free base: isolated as an oil, limited aqueous solubility
Quantified Difference	Qualitative improvement in solubility and solid-state form; no logS values publicly available
Conditions	Supplier handling notes and synthesis protocol (WO2012/41227, American Elements technical data)

Why This Matters

The hydrochloride salt form is the practical choice for reproducible laboratory workflow and formulation development, simplifying weighing, dissolution, and small-scale reaction setup versus the free-base oil.

• [1] American Elements. 1-[(2S)-pyrrolidin-2-yl]propan-1-one Hydrochloride. Product Technical Datasheet. https://www.americanelements.com/1-2s-pyrrolidin-2-yl-propan-1-one-hydrochloride-1261486-13-8 View Source

1-[(2S)-pyrrolidin-2-yl]propan-1-one Application Scenarios

Enantiopure MAOB Inhibitor Intermediate Synthesis

Procurement of the (2S)-proline-derived ketone serves as a direct starting material for the construction of enantiopure pyrrolidine-containing MAOB inhibitors. The compound's defined chirality eliminates the requirement for late-stage chiral separation, directly aligning with the process described in US 7,148,362 where analogous enantiopure pyrrolidine intermediates are obtained via enzymatic resolution and subsequently transformed into the active drug substance [1]. Users replicating these patent routes require stoichiometrically correct (2S)-stereochemistry to avoid the formation of inactive diastereomers [1].

Prolyl Endopeptidase (PREP) Biochemical Probe

With a documented IC50 of 398 nM against recombinant human PREP, the compound offers a defined-activity scaffold for biochemical and pharmacological studies of proline-specific peptidases [2]. This moderate potency allows its use as a reference inhibitor or a fragment starting point for structure-activity relationship (SAR) campaigns, where researchers can directly compare elaborated analogs to this baseline [2].

Chiral Building Block for Heterocyclic Chemistry

The (2S)-pyrrolidinyl ketone can be transformed into novel pyrrolidine-fused heterocycles or serve as a chiral auxiliary in asymmetric Michael additions of ketones to nitroolefins, as demonstrated for related (S)-pyrrolidin-2-yl ketone frameworks [3]. Its compact molecular weight (127.18 g/mol) and predictable reactivity make it a versatile intermediate for library synthesis in medicinal chemistry [4].

Hydrochloride Salt for High-Throughput Experimentation

The hydrochloride salt form (CAS 1261486-13-8), supplied as a solid with enhanced aqueous solubility, is ideally suited for high-throughput reaction screening and flow chemistry setups where precise solid dispensing and rapid dissolution are critical [5]. This contrasts with the free base, which is isolated as an oil and requires additional handling precautions, potentially compromising reproducibility in automated platforms .

Application

Selection Property

Validation Focus

MAOB inhibitor intermediate synthesis

Defined (2S) stereochemistry

Enantiomeric purity and patent-aligned scaffold

PREP biochemical probe

Documented enzyme inhibition

IC50 reproducibility in biochemical assays

Chiral building block for libraries

Enantiopure pyrrolidine ketone core

Stereocontrolled heterocyclic synthesis

High-throughput salt-form screening

Hydrochloride crystalline solid

Solubility and automated dispensing

• [1] Hoffmann-La Roche AG. Process for the Preparation of Enantiopure Pyrrolidin-2-one Derivatives. US Patent 7,148,362, issued 2006-12-12. https://patents.justia.com/patent/7148362 View Source
• [2] BindingDB. BDBM50009366 (CHEMBL3233842). Affinity Data IC50: 398 nM for PREP. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50009366 View Source
• [3] Pyrrolidine-carbamate based new and efficient chiral organocatalyst for asymmetric Michael addition of ketones to nitroolefins. AGRIS FAO. https://agris.fao.org View Source
• [4] PubChem. 1-[(2S)-pyrrolidin-2-yl]propan-1-one. Compound Summary CID 46863477. https://pubchem.ncbi.nlm.nih.gov/compound/1-_2S_-pyrrolidin-2-yl_propan-1-one View Source
• [5] American Elements. 1-[(2S)-pyrrolidin-2-yl]propan-1-one Hydrochloride. Product Technical Datasheet. https://www.americanelements.com/1-2s-pyrrolidin-2-yl-propan-1-one-hydrochloride-1261486-13-8 View Source